Cas no 780803-08-9 (1H-Imidazole-1-carboxamide,N-1H-imidazol-2-yl-)

• Product Name: 1H-Imidazole-1-carboxamide,N-1H-imidazol-2-yl-
• CAS No: 780803-08-9
• MF: C₇H₇N₅O
• MW: 177.163379907608
• CID: 553804
• PubChem ID: 45120888
• Update Time: 2025-04-19

1H-Imidazole-1-carboxamide,N-1H-imidazol-2-yl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxamide,N-1H-imidazol-2-yl-
• N-(1H-Imidazol-2-yl)-1H-imidazole-1-carboxamide
• imidazole-1-carboxylic acid (1H-imidazol-2-yl)-amide
• LXNUVNDZJZKGKT-UHFFFAOYSA-N
• 780803-08-9
• SCHEMBL2084063

• Inchi： 1S/C7H7N5O/c13-7(12-4-3-8-5-12)11-6-9-1-2-10-6/h1-5H,(H2,9,10,11,13)
• InChI Key： LXNUVNDZJZKGKT-UHFFFAOYSA-N
• SMILES： O=C(NC1=NC=CN1)N1C=NC=C1

Computed Properties

• Exact Mass: 177.065
• Monoisotopic Mass: 177.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: -0.2